![molecular formula C21H19FN4O4 B2931589 N-(benzo[d][1,3]dioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide CAS No. 1184970-23-7](/img/structure/B2931589.png)
N-(benzo[d][1,3]dioxol-5-yl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups and structural features, including a benzo[d][1,3]dioxole moiety, a fluorophenyl group, a triazaspirodecene ring system, and a carboxamide group. These features suggest that it may have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzo[d][1,3]dioxole moiety is a fused ring system that is often found in natural products and pharmaceuticals .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the conditions under which it is studied. Factors that could influence its properties include its degree of crystallinity, its solubility in various solvents, and its stability under different conditions .Scientific Research Applications
Antiviral Applications
Research has shown that derivatives of the spirothiazolidinone and related scaffolds exhibit significant antiviral activity. For instance, certain derivatives have demonstrated strong inhibitory effects against influenza A/H3N2 virus and human coronavirus 229E, highlighting the potential of these compounds in developing new classes of antiviral medications (Apaydın et al., 2020); (Apaydın et al., 2019).
Anticancer and Enzyme Inhibition
Additionally, specific spirocyclic thiazolidinones have been evaluated as potential epidermal growth factor receptor (EGFR) inhibitors, showing moderate activity against the MCF-7 breast cancer cell line. This suggests a promising avenue for the development of new therapeutic agents targeting cancer and related pathways (Fleita et al., 2013).
Antimicrobial Activity
Some studies have focused on the synthesis of novel compounds for antimicrobial evaluation, identifying derivatives with favorable activity against bacterial and fungal strains. This indicates the versatility of these compounds in contributing to the development of new antimicrobial agents (Wang et al., 2012); (Carmellino et al., 1994).
Diuretic Activity
There is also interest in evaluating the diuretic potential of related compounds, with some showing promising results in vivo. This further underscores the broad pharmacological applications of these chemical scaffolds (Yar & Hasan Ansari, 2009).
Future Directions
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-3-(3-fluorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN4O4/c22-14-3-1-2-13(10-14)18-19(27)25-21(24-18)6-8-26(9-7-21)20(28)23-15-4-5-16-17(11-15)30-12-29-16/h1-5,10-11H,6-9,12H2,(H,23,28)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKONVMOLNWXJLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12NC(=O)C(=N2)C3=CC(=CC=C3)F)C(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.